Cas no 1935277-39-6 (1-(1-methylcyclopropyl)methylcyclopropan-1-ol)

• Product Name: 1-(1-methylcyclopropyl)methylcyclopropan-1-ol
• CAS No: 1935277-39-6
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5959561
• PubChem ID: 130961582
• Update Time: 2025-09-19

1-(1-methylcyclopropyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)methylcyclopropan-1-ol
• 1935277-39-6
• EN300-1802871
• 1-[(1-methylcyclopropyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C8H14O/c1-7(2-3-7)6-8(9)4-5-8/h9H,2-6H2,1H3
• InChI Key： VYDHBADRAWSNFE-UHFFFAOYSA-N
• SMILES： OC1(CC1)CC1(C)CC1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-methylcyclopropyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(1-methylcyclopropyl)methylcyclopropan-1-ol (CAS: 1935277-39-6) in Chemical Biology and Pharmaceutical Research

1-(1-methylcyclopropyl)methylcyclopropan-1-ol (CAS: 1935277-39-6) is a cyclopropane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic cyclopropane framework, has been explored for its role in modulating biological pathways and as a building block in drug discovery. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules and its potential as a pharmacophore in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 1-(1-methylcyclopropyl)methylcyclopropan-1-ol. The study demonstrated that this compound exhibits notable stability under physiological conditions, making it a promising candidate for further drug development. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. Their findings suggested that the cyclopropane rings confer enhanced metabolic stability, which is a critical factor in the design of long-acting therapeutics.

Another significant development was reported in a 2024 paper in ACS Chemical Biology, where 1-(1-methylcyclopropyl)methylcyclopropan-1-ol was utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to induce conformational changes in target proteins, thereby disrupting PPIs involved in disease pathways. This research opens new avenues for the development of PPI modulators, particularly in oncology and inflammatory diseases.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 1-(1-methylcyclopropyl)methylcyclopropan-1-ol in the formulation of prodrugs with improved bioavailability. The patent emphasized the compound's compatibility with various drug delivery systems, including nanoparticles and liposomes, which could enhance its therapeutic efficacy. This innovation addresses one of the major challenges in drug development—poor solubility and absorption—and positions 1-(1-methylcyclopropyl)methylcyclopropan-1-ol as a versatile scaffold for future pharmaceutical applications.

In conclusion, the growing body of research on 1-(1-methylcyclopropyl)methylcyclopropan-1-ol (CAS: 1935277-39-6) underscores its potential as a valuable tool in chemical biology and drug discovery. Its unique structural features, metabolic stability, and versatility in synthesis make it a compound of interest for both academic and industrial researchers. Future studies are expected to explore its applications in targeted therapies and combination treatments, further solidifying its role in advancing pharmaceutical science.